Cas no 140838-30-8 (Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-)

Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]- structure
140838-30-8 structure
Product Name:Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-
CAS No:140838-30-8
MF:C29H36N2O2
MW:444.608347892761
CID:1296895
Update Time:2024-08-04

Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-[[4-(5-decyl-2-pyrimidinyl)phenoxy]methyl]phenyl]-
    • Inchi: 1S/C29H36N2O2/c1-3-4-5-6-7-8-9-10-11-25-20-30-29(31-21-25)27-16-18-28(19-17-27)33-22-24-12-14-26(15-13-24)23(2)32/h12-21H,3-11,22H2,1-2H3
    • InChI Key: FMOJKOVSHQAJLQ-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(COC2=CC=C(C3=NC=C(CCCCCCCCCC)C=N3)C=C2)C=C1)C

Computed Properties

  • Exact Mass: 444.27788

Experimental Properties

  • Density: 1.052±0.06 g/cm3(Predicted)
  • Boiling Point: 546.3±50.0 °C(Predicted)
  • PSA: 52.08
  • pka: 1.81±0.22(Predicted)
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